Cas no 1361552-81-9 (3'-Chloro-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 3'-Chloro-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361552-81-9
• MF: C₁₃H₃Cl₆F₃
• MW: 428.876128435135
• CID: 4991190
• Update Time: 2025-06-13

3'-Chloro-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H3Cl6F3/c14-5-3-1-2-4(7(5)13(20,21)22)6-8(15)10(17)12(19)11(18)9(6)16/h1-3H
• InChI Key： UENANKCJEBJRNU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC=C(C=1C(F)(F)F)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 377
• XLogP3: 7.9
• Topological Polar Surface Area: 0

Additional information on 3'-Chloro-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl

Introduction to 3'-Chloro-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361552-81-9)

3'-Chloro-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl, identified by the chemical abstracts service number 1361552-81-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration characterized by multiple chlorine substituents and a trifluoromethyl group, which endows it with distinct chemical properties and potential applications. The compound's molecular structure consists of two benzene rings connected at the 2 and 2' positions, with chlorines distributed across the first ring and a trifluoromethyl group attached to the second ring. Such a design not only influences its reactivity but also opens avenues for its exploration in various scientific domains.

The synthesis of 3'-Chloro-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of chlorine atoms into the biphenyl core typically employs chlorination agents such as sulfuryl chloride or chlorine gas under controlled temperatures. Subsequent functionalization with a trifluoromethyl group is achieved through reactions with trifluoromethanesulfonic anhydride or other fluorinating agents. The success of this synthesis hinges on optimizing reaction parameters to minimize side products and ensure high yield. Advanced techniques like spectroscopic analysis and chromatographic purification are employed to confirm the compound's purity and structural integrity.

In recent years, 3'-Chloro-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl has been studied for its potential in pharmaceutical applications. Its structural features make it a promising candidate for developing novel therapeutic agents. Specifically, the presence of electron-withdrawing groups like chlorines and trifluoromethyls can enhance binding affinity to biological targets. Research has indicated that such compounds may exhibit properties relevant to antiviral and anticancer therapies. For instance, studies have explored its interaction with enzymes and receptors involved in disease pathways, suggesting possible mechanisms of action. These findings underscore the importance of further investigating this molecule for drug discovery purposes.

The agrochemical sector has also shown interest in 3'-Chloro-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl due to its structural similarity to known pesticides that exhibit herbicidal or fungicidal properties. The chlorine atoms contribute to its stability and reactivity, making it a candidate for developing next-generation crop protection agents. Field trials have begun to evaluate its efficacy against various pests and weeds while assessing environmental impact. Regulatory agencies closely monitor such compounds to ensure they meet safety standards for both human health and ecosystems. The integration of computational modeling into its development process has accelerated the identification of optimized derivatives with improved performance profiles.

From a chemical perspective,3'-Chloro-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl serves as a valuable scaffold for exploring new synthetic pathways and functional materials. Its unique electronic distribution allows for diverse modifications that could lead to innovative applications beyond pharmaceuticals and agrochemicals. For example, researchers have investigated its potential as an intermediate in organic electronics, where biphenyl derivatives are used in semiconductors and light-emitting diodes (LEDs). The electron-deficient nature of the trifluoromethyl group enhances charge transport properties, making it attractive for developing advanced optoelectronic devices.

The environmental impact of 3'-Chloro-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl is another critical consideration during its development and application. While its stability contributes to efficacy, it also necessitates careful disposal methods to prevent environmental accumulation. Biodegradation studies have been conducted to assess how this compound breaks down under natural conditions, providing insights into its ecological persistence. Efforts are underway to develop greener synthetic routes that reduce hazardous byproducts, aligning with global sustainability goals. Collaborative research between academia and industry aims to balance performance requirements with environmental responsibility.

The future direction of research on 3'-Chloro-2',3',4',5',6'-pentachloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361552-81-9) is promising, with ongoing studies focusing on expanding its utility across multiple sectors. Advances in synthetic chemistry will enable the creation of libraries of related compounds for high-throughput screening, accelerating the discovery process. Additionally, interdisciplinary approaches combining chemistry with biology and materials science will unlock new possibilities for this versatile molecule. As our understanding deepens, so too will the applications of this fascinating biphenyl derivative in addressing complex challenges in medicine, agriculture, and technology.